Cas no 53313-96-5 (Benzeneacetonitrile, a-hydroxy-3-methyl-)

• Product Name: Benzeneacetonitrile, a-hydroxy-3-methyl-
• CAS No: 53313-96-5
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 1582447
• PubChem ID: 12717593
• Update Time: 2024-11-05

Benzeneacetonitrile, a-hydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-hydroxy-3-methyl-
• 2-hydroxy-2-(3-methylphenyl)acetonitrile
• 53313-96-5
• SY390213
• MFCD12169377
• AKOS005362916
• SCHEMBL2164106
• 2-Hydroxy-2-(m-tolyl)acetonitrile

• Inchi： 1S/C9H9NO/c1-7-3-2-4-8(5-7)9(11)6-10/h2-5,9,11H,1H3
• InChI Key： QJOHNFPAIZBELI-UHFFFAOYSA-N
• SMILES： C(#N)C(O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 147.068413911g/mol
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes